Cas no 81223-43-0 (4-fluoro-2-sulfanylbenzoic acid)

4-Fluoro-2-sulfanylbenzoic acid is a fluorinated benzoic acid derivative featuring a sulfanyl (thiol) group at the ortho position relative to the carboxylic acid functionality. This compound is of interest in synthetic organic chemistry and pharmaceutical research due to its dual reactive sites, enabling versatile derivatization. The fluorine substituent enhances electrophilic reactivity and metabolic stability, while the thiol group allows for further functionalization via nucleophilic or oxidative pathways. Its structural properties make it a valuable intermediate for constructing heterocycles, metal-chelating ligands, or bioactive molecules. The compound is typically handled under inert conditions due to the sensitivity of the thiol group. Suitable for controlled laboratory use with proper safety precautions.

4-fluoro-2-sulfanylbenzoic acid structure

81223-43-0 structure

Product Name:4-fluoro-2-sulfanylbenzoic acid

CAS No:81223-43-0

MF:C₇H₅FO₂S

MW:172.176804304123

MDL:MFCD04108495

CID:720089

PubChem ID:12737327

Update Time:2025-10-29

4-fluoro-2-sulfanylbenzoic acid Chemical and Physical Properties

Names and Identifiers

- Benzoicacid, 4-fluoro-2-mercapto-
- 4-Fluoro-2-mercaptobenzoic acid
- 4-fluoro-2-sulfanylbenzoic acid
- 4-Fluoro-2-Mercapto-Benzoic Acid
- 4-fluorothiosalicylic acid
- Benzoicacid,4-fluoro-2-mercapto
- 4-Fluoro-2-mercapto-Benzoicacid
- FT-0686555
- EN300-43828
- A19200
- AKOS005216614
- 4-Fluoro-2-mercaptobenzoicacid
- DTXSID00508536
- 81223-43-0
- Z228584386
- SCHEMBL2949444
- AT20779
- CZRNYBPPRDZSEB-UHFFFAOYSA-N
- MFCD04108495
- Benzoicacid,4-fluoro-2-mercapto-
- MDL： MFCD04108495
- Inchi： 1S/C7H5FO2S/c8-4-1-2-5(7(9)10)6(11)3-4/h1-3,11H,(H,9,10)
- InChI Key： CZRNYBPPRDZSEB-UHFFFAOYSA-N
- SMILES： SC1C=C(C=CC=1C(=O)O)F

Computed Properties

Exact Mass: 171.99900
Monoisotopic Mass: 171.99942873g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 11
Rotatable Bond Count: 1
Complexity: 163
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2
Topological Polar Surface Area: 38.3Å²

Experimental Properties

Color/Form: No data available
Density: 1.5±0.1 g/cm3
Melting Point: Not available
Boiling Point: 296.9±25.0 °C at 760 mmHg
Flash Point: 133.4±23.2 °C
PSA: 76.10000
LogP: 1.81260
Vapor Pressure: 0.0±0.7 mmHg at 25°C

4-fluoro-2-sulfanylbenzoic acid Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264Thoroughly clean after treatment
P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
P305If it enters the eyes
P351Rinse carefully with water for a few minutes
P338Remove the contact lens(If any)And easy to operate,Continue flushing
P337If eye irritation persists
P313Obtain medical advice/care
Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

4-fluoro-2-sulfanylbenzoic acid Pricemore >>

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TRC	F593573-10mg	4-fluoro-2-sulfanylbenzoic acid	81223-43-0		10mg	$ 50.00	2022-06-04
TRC	F593573-50mg	4-fluoro-2-sulfanylbenzoic acid	81223-43-0		50mg	$ 185.00	2022-06-04
TRC	F593573-100mg	4-fluoro-2-sulfanylbenzoic acid	81223-43-0		100mg	$ 295.00	2022-06-04
Matrix Scientific	144241-1g	4-Fluoro-2-mercaptobenzoic acid, 95%	81223-43-0	95%	1g	$718.00	2023-09-05
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